Cas no 1874925-19-5 (6-[(But-3-yn-1-yl)amino]-5-chloro-2-methylpyridine-3-carboxylic acid)

• Product Name: 6-[(But-3-yn-1-yl)amino]-5-chloro-2-methylpyridine-3-carboxylic acid
• CAS No: 1874925-19-5
• MF: C₁₁H₁₁ClN₂O₂
• MW: 238.670241594315
• CID: 5998289
• PubChem ID: 165957679
• Update Time: 2025-05-25

6-[(But-3-yn-1-yl)amino]-5-chloro-2-methylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1449064
• 6-[(but-3-yn-1-yl)amino]-5-chloro-2-methylpyridine-3-carboxylic acid
• 1874925-19-5
• 6-[(But-3-yn-1-yl)amino]-5-chloro-2-methylpyridine-3-carboxylic acid

• Inchi： 1S/C11H11ClN2O2/c1-3-4-5-13-10-9(12)6-8(11(15)16)7(2)14-10/h1,6H,4-5H2,2H3,(H,13,14)(H,15,16)
• InChI Key： HFGXCQIBVPEDAL-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=C(C)N=C1NCCC#C

Computed Properties

• Exact Mass: 238.0509053g/mol
• Monoisotopic Mass: 238.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 62.2Ų

Additional information on 6-[(But-3-yn-1-yl)amino]-5-chloro-2-methylpyridine-3-carboxylic acid

Research Brief on 6-[(But-3-yn-1-yl)amino]-5-chloro-2-methylpyridine-3-carboxylic acid (CAS: 1874925-19-5)

The compound 6-[(But-3-yn-1-yl)amino]-5-chloro-2-methylpyridine-3-carboxylic acid (CAS: 1874925-19-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this pyridine derivative as a key intermediate in the synthesis of novel small-molecule inhibitors targeting specific enzymatic pathways. Its structural features, including the but-3-yn-1-ylamino and chloro-methylpyridine moieties, contribute to its unique reactivity and binding affinity. Researchers have employed advanced computational modeling techniques to predict its interactions with biological targets, revealing promising results for further experimental validation.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was identified as a potential scaffold for developing inhibitors of protein kinases involved in inflammatory diseases. The study demonstrated that modifications at the carboxylic acid position could enhance selectivity and potency, opening new avenues for structure-activity relationship (SAR) optimization. Additionally, its alkyne functionality has been exploited in click chemistry applications, facilitating the development of bioconjugates for targeted drug delivery.

Another significant advancement involves the use of 6-[(But-3-yn-1-yl)amino]-5-chloro-2-methylpyridine-3-carboxylic acid in the synthesis of covalent inhibitors. The presence of the chloro and alkyne groups allows for selective modification, enabling the design of irreversible inhibitors that target cysteine residues in enzymes. This approach has shown promise in oncology research, particularly in targeting mutant forms of kinases resistant to conventional therapies.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. Recent pharmacokinetic studies indicate that the compound exhibits moderate metabolic stability, necessitating further derivatization to improve bioavailability. Researchers are exploring prodrug strategies and formulation technologies to address these limitations.

In conclusion, 6-[(But-3-yn-1-yl)amino]-5-chloro-2-methylpyridine-3-carboxylic acid represents a versatile and promising scaffold in medicinal chemistry. Its applications span from kinase inhibition to bioconjugation, with ongoing research aimed at unlocking its full therapeutic potential. Future studies should focus on in vivo validation and clinical translation to realize its benefits in treating complex diseases.